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Compound of Interest

Compound Name: Propargyl-PEG1-SS-alcohol

Cat. No.: B610221 Get Quote

Essential Safety and Handling Guide for
Propargyl-PEG1-SS-alcohol
Disclaimer: A specific Safety Data Sheet (SDS) for Propargyl-PEG1-SS-alcohol (CAS No.

1391914-41-2) was not publicly available at the time of this writing. The following guidance is

synthesized from safety data for its primary hazardous component, propargyl alcohol, and

information on its other functional groups (PEG linker, disulfide bond). The propargyl group is

the main driver of this compound's hazardous properties. Always perform a risk assessment

and consult with your institution's safety office before handling this chemical.

Immediate Safety Information
Propargyl-PEG1-SS-alcohol is a heterobifunctional crosslinker intended for research use in

bioconjugation and click chemistry.[1][2][3] It contains a highly reactive propargyl group, a

cleavable disulfide bond, and a hydroxyl group.[1] The primary hazards are associated with the

propargyl functional group, which is characteristic of compounds that are highly toxic,

flammable, and reactive.[4]

Primary Hazards:

High Acute Toxicity: Assumed to be toxic or fatal if swallowed, inhaled, or absorbed through

the skin, based on the properties of propargyl alcohol.[4][5]
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Corrosivity: Expected to cause severe skin and eye burns upon contact.[4][5]

Flammability: The presence of the propargyl group suggests the compound is a flammable

liquid.[5]

Reactivity: Propargyl compounds can be reactive and may polymerize under the influence of

heat or light.[6]

Hazard and Exposure Data (Based on Propargyl
Alcohol)
The following tables summarize key hazard information and exposure limits for propargyl

alcohol, which should be used as a conservative guide for handling Propargyl-PEG1-SS-
alcohol.

GHS Hazard Classification (Propargyl Alcohol)

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapour.[5]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[5]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[5]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[5]

| Aquatic Hazard, Chronic | Category 2 | H411: Toxic to aquatic life with long lasting effects.[5] |

Occupational Exposure Limits (Propargyl Alcohol)
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Organization Limit Value

NIOSH (REL) 10-hr TWA 1 ppm[7]

ACGIH (TLV) 8-hr TWA 1 ppm[7]

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value.

Personal Protective Equipment (PPE)
Strict adherence to proper PPE is mandatory to prevent exposure.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®). A

double layer of nitrile gloves

may be used for incidental

contact, but must be changed

immediately upon

contamination.

Prevents skin absorption,

which can be fatal.[5][7]

Eye & Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).

Protects against splashes that

can cause severe eye burns

and damage.[5]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. An apron or

chemical-resistant suit may be

required for larger quantities.

Protects skin from contact and

potential burns.[7]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if handling outside

of a certified chemical fume

hood or if ventilation is

inadequate.

Prevents inhalation of toxic

vapors.[5][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://broadpharm.com/msds/bp-22517
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/product/b610221
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/product/b610221
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/product/b610221
https://broadpharm.com/msds/bp-22517
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Handling Plan
All handling of Propargyl-PEG1-SS-alcohol must occur within a certified chemical fume hood.

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment (glassware, reagents, waste containers) inside the

hood.

Locate the nearest safety shower and eyewash station.

Don all required PPE as specified in the table above.

Handling the Compound:

The compound is stored at -20°C.[1] Allow the container to equilibrate to room

temperature in a desiccator before opening to prevent condensation.

Use only non-sparking tools for handling.[4]

Ground all equipment to prevent static discharge.[4]

Carefully weigh or measure the required amount. Avoid creating dust or aerosols.

Keep the container tightly closed when not in use.

Experimental Use:

The propargyl group is reactive with azides via "click chemistry".[1] The disulfide bond is

cleavable by reducing agents.[1] Be aware of the reactivity and potential exothermic

reactions with incompatible materials such as strong oxidizing agents, acids, and bases.[4]

Post-Handling:
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Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical.

Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.

Disposal Plan
Propargyl-PEG1-SS-alcohol and any materials contaminated with it must be disposed of as

hazardous waste.

Waste Segregation and Disposal Protocol:

Liquid Waste:

Collect all liquid waste containing the compound in a designated, properly labeled, sealed

hazardous waste container.

Do not mix with other waste streams unless approved by your institution's environmental

health and safety department.

Solid Waste:

Contaminated solid waste (e.g., pipette tips, gloves, absorbent pads) must be collected in

a separate, sealed, and labeled hazardous waste container.

Decontamination of Glassware:

Rinse glassware with a suitable solvent (e.g., ethanol or isopropanol).

Collect the rinsate as hazardous liquid waste.

After rinsing, glassware can be washed using standard laboratory procedures.

Spill Response:

Evacuate the area immediately.

Remove all ignition sources.[4]
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If the spill is small and you are trained to handle it, use an inert absorbent material (e.g.,

sand, vermiculite) to contain it.

Collect the absorbent material using non-sparking tools and place it in a sealed container

for hazardous waste disposal.[4]

For large spills, or if you are not trained, contact your institution's emergency response

team.

Visualization of Safe Handling Workflow

Safe Handling Workflow: Propargyl-PEG1-SS-alcohol
Preparation

- Verify Fume Hood
- Assemble Equipment

- Don Full PPE

Chemical Handling (in Fume Hood)
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- Use Non-Sparking Tools
- Weigh/Measure Carefully

Proceed with Caution

Experimental Use
- Run Reaction in Hood
- Monitor for Exotherms
- Keep Container Closed

Ready for experiment

Spill / Emergency
- Evacuate Area
- Alert Supervisor

- Contact EHS

If spill occurs

Cleanup & Decontamination
- Decontaminate Surfaces

- Collect Waste
- Wash Hands Thoroughly

Experiment complete

If spill occurs

Waste Disposal
- Segregate Liquid & Solid Waste

- Label Hazardous Waste Containers
- Store for Pickup

Waste collectedIf spill occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of Propargyl-PEG1-SS-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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